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Compound of Interest

Compound Name: 7-Amino Nitrazepam-d5

Cat. No.: B15295183 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of 7-Amino Nitrazepam-d5

This guide provides a comprehensive overview of the chemical and physical properties of 7-
Amino Nitrazepam-d5, tailored for researchers, scientists, and drug development

professionals. It includes key data, experimental protocols, and visual diagrams to facilitate a

deeper understanding of this compound.

Core Chemical and Physical Properties
7-Amino Nitrazepam-d5 is the deuterium-labeled version of 7-Amino Nitrazepam, the major

metabolite of the benzodiazepine drug, Nitrazepam. The deuterium labeling is typically on the

phenyl group, which makes it a suitable internal standard for quantitative analysis by mass

spectrometry.

Identifier and Structural Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15295183?utm_src=pdf-interest
https://www.benchchem.com/product/b15295183?utm_src=pdf-body
https://www.benchchem.com/product/b15295183?utm_src=pdf-body
https://www.benchchem.com/product/b15295183?utm_src=pdf-body
https://www.benchchem.com/product/b15295183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

7-amino-5-(2,3,4,5,6-

pentadeuteriophenyl)-1,3-

dihydro-1,4-benzodiazepin-2-

one

[1]

Synonyms

7-Amino-1,3-dihydro-5-

(phenyl-d5)-2H-1,4-

benzodiazepin-2-one

[1][2]

CAS Number 1189511-46-3 [1][2][3]

Unlabelled CAS 4928-02-3 [1][2]

Molecular Formula C₁₅H₈D₅N₃O [2][3]
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Property Value Reference

Molecular Weight 256.31 g/mol [1][2][3]

Appearance
Pale Yellow Solid (for non-

deuterated)
[4]

Melting Point
236-239 °C (for non-

deuterated)
[5]

Solubility
DMSO (Slightly), Methanol

(Slightly) (for non-deuterated)
[4]

Storage -20°C Freezer [5]

Spectroscopic Data
Detailed NMR and IR spectroscopic data for 7-Amino Nitrazepam-d5 are not widely available

in the public domain. However, mass spectrometry is the key analytical technique for which this

deuterated standard is used.

Mass Spectrometry: The mass spectrum of 7-Amino Nitrazepam-d5 will exhibit a molecular

ion peak (M+) at m/z 256, which is 5 mass units higher than the non-deuterated analog

(molecular weight 251.28 g/mol ).[4][6] This mass shift is fundamental to its use as an internal

standard in LC-MS/MS or GC-MS methods, allowing for its clear differentiation from the

endogenous analyte. The fragmentation pattern will be similar to the non-deuterated

compound, with key fragments also showing a +5 Da shift if they retain the deuterated phenyl

ring.

Experimental Protocols
7-Amino Nitrazepam-d5 is primarily used as an internal standard for the quantification of 7-

Amino Nitrazepam in biological matrices. Below are representative analytical protocols.

Protocol for Quantification in Urine by LC-MS/MS
This protocol is adapted from highly sensitive methods for the determination of 7-

aminonitrazepam in urine.[7]
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1. Sample Preparation (Hydrolysis and Extraction):

To 1 mL of urine sample in a glass tube, add 50 µL of a 7-Amino Nitrazepam-d5 internal
standard working solution (e.g., at 1 µg/mL).
Add 1 mL of β-glucuronidase solution to hydrolyze glucuronide conjugates.
Incubate the mixture (e.g., at 37°C for 2.5 hours) to ensure complete hydrolysis.
After incubation, perform a liquid-liquid extraction by adding 5 mL of an organic solvent (e.g.,
ethyl acetate).
Vortex the mixture for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.
Carefully transfer the upper organic layer to a new tube.
Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dried residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) system.
Column: A C18 reverse-phase column (e.g., ACQUITY UPLC BEH C18).[8]
Mobile Phase: A gradient of an aqueous solution with formic acid and an organic solvent like
acetonitrile or methanol.
Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode.
MRM Transitions: Monitor specific Multiple Reaction Monitoring (MRM) transitions for both
the analyte and the internal standard. For example:
7-Amino Nitrazepam: m/z 252.1 -> 121.1 (Quantifier), 252.1 -> 94.0 (Qualifier)[9]
7-Amino Nitrazepam-d5: m/z 257.1 -> 126.1 (or other appropriate fragment)

3. Quantification:

Construct a calibration curve by analyzing spiked blank urine samples with known
concentrations of 7-Amino Nitrazepam and a fixed concentration of the d5-internal standard.
Calculate the concentration of the analyte in unknown samples by comparing the peak area
ratio of the analyte to the internal standard against the calibration curve.

Protocol for Synthesis
The synthesis of 7-Amino Nitrazepam-d5 is not commonly published. It would involve the

synthesis of Nitrazepam-d5 as a precursor, followed by the reduction of the nitro group. The

key step is the introduction of the deuterated phenyl ring.
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1. Synthesis of 2-Amino-5-nitrobenzophenone-d5:

This step would likely involve a Friedel-Crafts acylation of deuterated benzene (Benzene-d6)
with 2-amino-5-nitrobenzoyl chloride.

2. Synthesis of Nitrazepam-d5:

The 2-amino-5-nitrobenzophenone-d5 intermediate would then undergo a series of
reactions, including reaction with an amino acid ester (like glycine ethyl ester) followed by
cyclization to form the benzodiazepine ring structure of Nitrazepam-d5.

3. Reduction to 7-Amino Nitrazepam-d5:

The nitro group of Nitrazepam-d5 is reduced to an amino group. This can be achieved using
various reducing agents, such as iron powder in the presence of an acid (e.g., acetic acid or
ammonium chloride).

Signaling Pathways and Workflows
Metabolic Pathway of Nitrazepam
Nitrazepam is primarily metabolized in the liver. The key pathway leading to the formation of 7-

Amino Nitrazepam involves the reduction of the nitro group.
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Caption: Metabolic conversion of Nitrazepam to its primary metabolites.

Experimental Workflow for Bioanalysis
This diagram illustrates a typical workflow for the quantitative analysis of 7-Amino Nitrazepam

in a biological sample using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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